2-oxo-3-phenyl-2H-chromen-7-yl propanoate

• IUPAC Name: (2-oxo-3-phenylchromen-7-yl) propanoate
• InChI: InChI=1S/C18H14O4/c1-2-17(19)21-14-9-8-13-10-15(12-6-4-3-5-7-12)18(20)22-16(13)11-14/h3-11H,2H2,1H3
• InChI Key: AVHZPPKFXUYCRN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC=CC=C3
• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol
• CAS No.: 869080-09-1

Description

2-oxo-3-phenyl-2H-chromen-7-yl propanoate is a useful research compound. Its molecular formula is C18H14O4 and its molecular weight is 294.306. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

One study describes the synthesis of derivatives through reactions with S-methylisothiosemicarbazide hydroiodide, forming compounds with potential for further chemical exploration (Vetyugova et al., 2018). Another research focused on synthesizing novel crown ethers from ethyl 3-oxo-2-phenylpropanoate, demonstrating applications in the study of cation association constants (Bulut & Erk, 2001).

Material Science and Sensor Applications

A highly sensitive probe based on a derivative was developed for the detection of Cr3+ ions, showcasing the utility in environmental monitoring and potentially in living cells (Mani et al., 2018). This exemplifies the compound's application in creating chemical sensors for metal ion detection.

Catalysis and Organic Synthesis

A study highlighted the use of potassium phthalimide-N-oxyl as a novel organocatalyst for synthesizing diverse 2-amino-4H-chromene derivatives, demonstrating an environmentally friendly approach to preparing bioactive molecules (Dekamin et al., 2013).

Antimicrobial Applications

The antibacterial activity of 3-[3-(substituted phenyl)-1-phenyl-1H-pyrazol-5-yl]-2H-chromen-2-one derivatives has been explored, indicating the potential for developing new antimicrobial agents (Aragade et al., 2012).

Photovoltaic and Electronic Applications

Research into donor-acceptor-acceptor-based non-fullerene acceptors incorporating terminal chromen-2-one functionality for bulk-heterojunction devices suggests applications in organic solar cells, demonstrating the versatility of this chemical framework in materials science (Rao et al., 2017).